Cas no 61747-84-0 (1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-
• CAS No: 61747-84-0
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 467658
• PubChem ID: 19281566
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-
• 1,3,5-trimethyl-N-phenylpyrazole-4-carboxamide
• DTXSID30598243
• AKOS009126964
• Z241918940
• 1,3,5-Trimethyl-N-phenyl-1H-pyrazole-4-carboxamide
• N-phenyl-1,3,5-trimethylpyrazole-4-carboxamide
• 61747-84-0

• Inchi： 1S/C13H15N3O/c1-9-12(10(2)16(3)15-9)13(17)14-11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,17)
• InChI Key： PVAREJDJSSOKCX-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NN(C)C=1C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.12165
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92